Cas no 2137662-74-7 (Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate)

• Product Name: Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate
• CAS No: 2137662-74-7
• MF: C₈H₁₀NNaO₄S₂
• MW: 271.289070606232
• CID: 6512294
• PubChem ID: 165453895
• Update Time: 2025-05-21

Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723654
• 2137662-74-7
• sodium 2-(ethylsulfamoyl)benzene-1-sulfinate
• Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate

• Inchi： 1S/C8H11NO4S2.Na/c1-2-9-15(12,13)8-6-4-3-5-7(8)14(10)11;/h3-6,9H,2H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key： IKFMOUAHTMOBPJ-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1S(=O)[O-])(NCC)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 270.99489443g/mol
• Monoisotopic Mass: 270.99489443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Additional information on Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate

Comprehensive Guide to Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate (CAS No. 2137662-74-7): Properties, Applications, and Market Insights

Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate (CAS No. 2137662-74-7) is a specialized sulfonamide derivative with unique chemical properties that make it valuable in various industrial and research applications. This compound, often referred to as SEBS in abbreviated form, has gained attention due to its versatile reactivity and potential in synthetic chemistry. The molecular structure features a benzene sulfinate core with an ethylsulfamoyl substituent, which contributes to its distinctive characteristics.

In recent years, the demand for specialty sulfinate compounds like Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate has increased significantly, particularly in pharmaceutical intermediates and material science applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the importance of sulfonamide groups in medicinal chemistry. The compound's water-soluble sodium salt form enhances its utility in aqueous reaction systems, making it preferable for many laboratory and industrial processes.

The synthesis of Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate typically involves the sulfonation of appropriate benzene derivatives followed by introduction of the ethylsulfamoyl group. The final product is characterized by various analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These quality control measures ensure the compound meets the stringent requirements for research and industrial use, particularly in applications where consistency and purity are critical.

One of the most significant applications of CAS 2137662-74-7 is in the field of organic synthesis, where it serves as a valuable reagent for introducing sulfonyl groups into target molecules. The compound's reactivity profile makes it particularly useful for cross-coupling reactions and nucleophilic substitutions. Recent publications have highlighted its potential in creating novel sulfonamide-containing compounds, which are of great interest in medicinal chemistry due to their diverse biological activities.

From a commercial perspective, Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate has seen growing demand in the fine chemicals market. Manufacturers are increasingly focusing on developing efficient production processes to meet the needs of pharmaceutical companies and research institutions. The global market for such specialty sulfinate compounds is expected to grow steadily, driven by ongoing research into new therapeutic agents and functional materials.

Storage and handling of Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and direct sunlight. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, including gloves and safety glasses, following standard laboratory safety protocols.

Recent advancements in green chemistry have also impacted the production and application of Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate. Researchers are exploring more sustainable synthetic routes and investigating the compound's potential in environmentally friendly processes. This aligns with current industry trends toward developing eco-friendly chemical solutions that minimize waste and energy consumption.

Quality specifications for CAS 2137662-74-7 typically include parameters such as purity (often ≥95% by HPLC), residual solvent content, and heavy metal limits. Reputable suppliers provide comprehensive analytical certificates with each batch, ensuring researchers can rely on consistent quality for their experiments. The compound is generally supplied as a white to off-white powder with good stability under recommended storage conditions.

For researchers considering Sodium 2-(ethylsulfamoyl)benzene-1-sulfinate for their work, it's important to review recent literature on its applications. The compound has been featured in studies exploring novel sulfonamide-based catalysts and functional materials. Its unique combination of properties continues to make it a subject of interest in both academic and industrial research settings.

Looking to the future, the development of new derivatives based on the 2-(ethylsulfamoyl)benzene-1-sulfinate structure may open up additional applications in materials science and pharmaceutical development. As synthetic methodologies advance, we can expect to see expanded use of this versatile building block in cutting-edge research across multiple disciplines.